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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxy-PEG4-CH2COOH is a heterobifunctional polyethylene glycol (PEG) linker that has

emerged as a critical tool in the field of bioconjugation and drug development. Its unique

structure, featuring a terminal hydroxyl group and a carboxylic acid moiety connected by a

discrete four-unit PEG chain, offers a versatile platform for covalently linking molecules of

interest. This guide provides a comprehensive overview of the structure, function, and

applications of Hydroxy-PEG4-CH2COOH, with a focus on its role in the synthesis of

advanced therapeutics such as Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting

Chimeras (PROTACs).

Structure and Properties
Hydroxy-PEG4-CH2COOH, also known by its IUPAC name 1-hydroxy-3,6,9,12-

tetraoxapentadecan-15-oic acid, is a well-defined, monodisperse PEG linker. The presence of a

hydrophilic PEG spacer enhances the aqueous solubility of the resulting conjugates, a crucial

property for many biological applications.[1] The terminal hydroxyl group can be used for

further derivatization or as an attachment point, while the carboxylic acid is readily activated for

conjugation to primary amines.
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Chemical Structure

HO-(CH2CH2O)4-CH2COOH
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Caption: Chemical structure of Hydroxy-PEG4-CH2COOH.

Quantitative Data Summary
The following table summarizes the key quantitative properties of Hydroxy-PEG4-CH2COOH.

Property Value Reference(s)

Molecular Formula C11H22O7

Molecular Weight 266.29 g/mol

CAS Number 937188-59-5

Appearance Liquid

Purity >95%

Solubility Soluble in DMSO

Storage (Short Term) 0 - 4 °C (days to weeks) [2]

Storage (Long Term) -20 °C (months to years) [2]

pKa of Carboxylic Acid ~4-5 (typical for PEG-COOH) [3]

Core Functions and Applications
The primary function of Hydroxy-PEG4-CH2COOH is to act as a flexible, hydrophilic linker in

bioconjugation.[1] This has led to its widespread adoption in several cutting-edge areas of drug

development.

PROTACs (Proteolysis Targeting Chimeras)
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PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein

of interest (POI), leading to the ubiquitination and subsequent degradation of the POI by the

proteasome.[4][5] The linker connecting the POI-binding ligand and the E3 ligase-binding

ligand is a critical determinant of PROTAC efficacy.[4] PEG linkers like Hydroxy-PEG4-
CH2COOH are frequently employed to:

Enhance Solubility: The hydrophilic nature of the PEG chain improves the overall solubility of

the often large and hydrophobic PROTAC molecule.[5][6]

Optimize Ternary Complex Formation: The flexibility and length of the PEG linker can

influence the spatial orientation of the POI and E3 ligase, which is crucial for efficient ternary

complex formation and subsequent ubiquitination.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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